Cas no 4747-87-9 (2-isocyanatoprop-1-ene)

• Product Name: 2-isocyanatoprop-1-ene
• CAS No: 4747-87-9
• Molecular Formula: C₄H₅NO
• Molecular Weight: 83.0886
• CID: 1518076
• PubChem ID: 12963026

2-isocyanatoprop-1-ene Properties

Names and Identifiers

• 1-Propene, 2-isocyanato-
• 2-isocyanatoprop-1-ene
• 4747-87-9
• EN300-1074332
• isopropenyl isocyanate
• UKQJZQQPMIFNHE-UHFFFAOYSA-N
• DTXSID80514094

• InChIKey： UKQJZQQPMIFNHE-UHFFFAOYSA-N
• Inchi： InChI=1S/C4H5NO/c1-4(2)5-3-6/h1H2,2H3
• SMILES： CC(=C)N=C=O

Computed Properties

• Exact Mass: 83.03715
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 83.037113783g/mol
• Heavy Atom Count: 6
• Complexity: 100
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Topological Polar Surface Area: 29.4Ų

Experimental Properties

• PSA: 29.43

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Isocyanates